Cas no 1804488-85-4 (Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate
• CAS No: 1804488-85-4
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4869136
• Update Time: 2025-10-19

Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate

• Inchi： 1S/C8H5ClF3NO2/c1-15-8(14)5-4(9)2-3(6(10)11)7(12)13-5/h2,6H,1H3
• InChI Key： SKESUJSIENHPNY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC(=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate

Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1804488-85-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate, identified by its CAS number 1804488-85-4, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique fluorinated and chlorinated pyridine core, has garnered significant attention in recent years due to its versatile applications in drug development. The presence of multiple fluorine atoms and a chloro substituent enhances its reactivity, making it a preferred choice for medicinal chemists seeking to design novel bioactive molecules.

The structural features of Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate contribute to its remarkable chemical properties. The pyridine ring, a common pharmacophore in many drugs, provides a stable scaffold for further functionalization. The 3-chloro and 5-(difluoromethyl) groups introduce electrophilic centers that are readily accessible for nucleophilic substitution reactions, while the 6-fluoropyridine-2-carboxylate moiety adds another layer of complexity, enabling diverse synthetic pathways. These attributes make the compound an indispensable tool in the synthesis of small molecules targeting various therapeutic areas.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. Compounds like Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate are at the forefront of this trend. For instance, studies have demonstrated that fluorine atoms can significantly influence the pharmacokinetic properties of drugs by altering their lipophilicity and interactions with biological targets. This has led to the exploration of fluorinated pyridines as key structural elements in antiviral, anticancer, and anti-inflammatory agents.

The utility of Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate extends beyond its role as a mere building block. Researchers have leveraged its reactivity to develop novel synthetic strategies that streamline the production of complex drug molecules. One notable example is its use in constructing heterocyclic frameworks that mimic natural products with potent biological activities. The ability to introduce fluorine and chlorine substituents at specific positions on the pyridine ring allows for fine-tuning of the compound's properties, enabling chemists to optimize both potency and selectivity.

The growing interest in fluorinated pyridines is also reflected in the increasing number of patents and scientific publications focusing on their applications. Companies specializing in fine chemicals have recognized the demand for such intermediates and have invested heavily in optimizing their synthesis routes. This has resulted in more efficient and scalable production methods, making compounds like Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate more accessible to academic and industrial researchers alike.

In addition to its pharmaceutical applications, Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate has shown promise in other areas of chemical research. For example, it serves as a valuable scaffold for designing ligands that interact with metal ions, which is crucial in fields such as catalysis and materials science. The combination of fluorine and chlorine substituents can modulate the electronic properties of the molecule, making it an ideal candidate for creating tailored coordination complexes.

The synthesis of Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Modern synthetic methodologies often employ transition metal catalysis to facilitate key transformations, such as cross-coupling reactions between aryl halides and organometallic reagents. These advanced techniques have significantly improved the efficiency of producing complex molecules like this one, reducing both time and cost associated with their development.

The impact of fluorinated compounds on drug discovery cannot be overstated. The ability to fine-tune their properties through strategic substitution has led to the identification of numerous lead compounds with therapeutic potential. As research continues to uncover new applications for compounds like Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate, it is likely that their role in pharmaceutical development will continue to expand.

In conclusion, Methyl 3-chloro-5-(difluoromethyl)-6-fluoropyridine-2-carboxylate (CAS No. 1804488-85-4) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it a versatile intermediate for designing novel bioactive molecules with improved pharmacokinetic properties. As research progresses and new synthetic methodologies emerge, the importance of this compound is expected to grow even further.